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Compound of Interest

Compound Name:
Acetamide, N-[4-(acetyloxy)-2-

nitrophenyl]-

CAS No.: 2243-69-8

Cat. No.: B021293

Get Quote

An In-Depth Technical Guide to the Synthesis of N-[4-(acetyloxy)-2-nitrophenyl]-acetamide

Authored by a Senior Application Scientist
This document provides a comprehensive, technically detailed guide for the synthesis of N-[4-

(acetyloxy)-2-nitrophenyl]-acetamide. This protocol is designed for researchers, chemists, and

professionals in drug development and fine chemical synthesis. The narrative structure

emphasizes the rationale behind procedural steps, ensuring both clarity and reproducibility.

Introduction and Strategic Overview
N-[4-(acetyloxy)-2-nitrophenyl]-acetamide is a nitroaromatic compound featuring two distinct

acetyl functional groups: an N-acetyl group (an amide) and an O-acetyl group (an ester). While

direct literature on this specific molecule is sparse, its synthesis is logically derived from the

well-established principles of amine and phenol acetylation. The strategic approach involves

the exhaustive acetylation of the precursor, 4-amino-3-nitrophenol, using a suitable acetylating

agent.
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The amino group of an aminophenol is generally more nucleophilic than the hydroxyl group,

leading to preferential N-acetylation under mild conditions. However, by employing an excess

of a strong acetylating agent and adjusting reaction conditions, such as temperature, a

complete di-acetylation can be achieved to yield the target compound. This process is

foundational in synthetic organic chemistry for the protection of functional groups or the

synthesis of active pharmaceutical ingredients and other specialized chemical intermediates.[1]

[2]

Reaction Mechanism and Rationale
The synthesis proceeds via a nucleophilic acyl substitution reaction. The lone pair of electrons

on the nitrogen of the amino group and the oxygen of the hydroxyl group of 4-amino-3-

nitrophenol act as nucleophiles, attacking the electrophilic carbonyl carbon of acetic anhydride.

N-Acetylation: The more nucleophilic amino group will typically react first, attacking a

molecule of acetic anhydride. This forms a tetrahedral intermediate which then collapses,

eliminating a molecule of acetic acid and forming the N-acetylated product, N-(4-hydroxy-2-

nitrophenyl)-acetamide.

O-Acetylation: The hydroxyl group of the mono-acetylated intermediate then attacks a

second molecule of acetic anhydride. This reaction is generally slower than N-acetylation

and may require heating to proceed at a reasonable rate. The collapse of the resulting

tetrahedral intermediate yields the final di-acetylated product, N-[4-(acetyloxy)-2-nitrophenyl]-

acetamide, and another molecule of acetic acid.

Using an excess of acetic anhydride ensures that there is sufficient reagent to acetylate both

functional groups. Glacial acetic acid is often used as a solvent as it is compatible with the

reagents and can be easily removed.[3][4]

Experimental Protocol: Step-by-Step Synthesis
This protocol details the synthesis of N-[4-(acetyloxy)-2-nitrophenyl]-acetamide from 4-amino-3-

nitrophenol.
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Reagent/Ma
terial

Formula
Molar Mass
( g/mol )

Quantity
Moles
(mmol)

Notes

4-Amino-3-

nitrophenol
C₆H₆N₂O₃ 154.12 5.00 g 32.4

Starting

Material

Acetic

Anhydride
(CH₃CO)₂O 102.09 10.0 mL 106

Acetylating

Agent (3.3

eq.)

Glacial Acetic

Acid
CH₃COOH 60.05 50 mL - Solvent

Deionized

Water
H₂O 18.02 ~500 mL -

For

precipitation/

washing

Ethanol C₂H₅OH 46.07 As needed -
Recrystallizati

on Solvent

Standard

Glassware
- - - -

Round-

bottom flask,

condenser,

etc.

TLC Supplies - - - -

Silica plates,

developing

chamber

Synthesis Workflow Diagram
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Reaction Setup

Reaction

Work-up & Isolation

Purification

1. Combine 4-amino-3-nitrophenol,
 glacial acetic acid, and acetic anhydride

 in a round-bottom flask.

2. Heat the mixture to reflux
 (approx. 118°C).

3. Monitor progress with TLC
 until starting material is consumed.

4. Cool the reaction mixture
 to room temperature.

5. Pour mixture into cold
 deionized water to precipitate.

6. Collect the solid product
 by vacuum filtration.

7. Wash the solid with
 cold deionized water.

8. Recrystallize the crude solid
 from an ethanol/water mixture.

9. Dry the purified crystals
 under vacuum.

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-[4-(acetyloxy)-2-nitrophenyl]-acetamide.
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Procedure
Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 4-amino-3-nitrophenol (5.00 g, 32.4 mmol).

Add glacial acetic acid (50 mL) to the flask and stir to suspend the solid.

Carefully add acetic anhydride (10.0 mL, 106 mmol) to the suspension.

Reaction: Heat the reaction mixture to reflux using a heating mantle. The solid should

dissolve as the reaction progresses.

Allow the reaction to proceed at reflux for 2-3 hours. Monitor the reaction's completion by

Thin Layer Chromatography (TLC), using a 1:1 mixture of ethyl acetate and hexanes as the

eluent. The disappearance of the starting material spot indicates the reaction is complete.

Product Isolation: Once the reaction is complete, remove the heating mantle and allow the

flask to cool to room temperature.

Pour the cooled reaction mixture slowly into a beaker containing 400 mL of cold deionized

water while stirring vigorously. A solid precipitate should form.

Continue stirring for 15-20 minutes to ensure complete precipitation and hydrolysis of excess

acetic anhydride.

Collect the crude product by vacuum filtration using a Büchner funnel.

Wash the solid on the filter paper with two portions of cold deionized water (50 mL each).

Purification: Transfer the crude solid to a beaker for recrystallization. Dissolve the solid in a

minimum amount of hot ethanol. If the solid does not fully dissolve, add a small amount of

hot deionized water dropwise until a clear solution is obtained.

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to

maximize crystal formation.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol,

and dry under vacuum to a constant weight.
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Characterization of N-[4-(acetyloxy)-2-nitrophenyl]-
acetamide
The identity and purity of the final product should be confirmed using standard analytical

techniques.

Technique Expected Results

Melting Point
A sharp melting point range is indicative of high

purity.

FTIR (KBr, cm⁻¹)

~3300 (N-H stretch), ~1760 (C=O ester stretch),

~1680 (C=O amide stretch), ~1520 & ~1350

(NO₂ asymmetric and symmetric stretch), ~1200

(C-O ester stretch).

¹H NMR (CDCl₃, δ ppm)

Signals corresponding to two distinct acetyl

methyl groups (~2.2-2.4 ppm, 2 x 3H), aromatic

protons (3H), and an amide N-H proton (1H,

broad singlet).

Mass Spectrometry

The molecular ion peak (M⁺) should correspond

to the molecular weight of the product

(C₁₀H₁₀N₂O₅ = 238.19 g/mol ).

Safety and Handling
Acetic Anhydride: Corrosive and a lachrymator. Handle only in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

Glacial Acetic Acid: Corrosive. Causes severe skin burns and eye damage. Handle with the

same precautions as acetic anhydride.

Nitroaromatic Compounds: Nitroaromatic compounds are potentially toxic and should be

handled with care.[5] Avoid inhalation of dust and skin contact.
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All waste materials should be disposed of in accordance with institutional and local

environmental regulations.

Conclusion
This protocol provides a robust and reliable method for the synthesis of N-[4-(acetyloxy)-2-

nitrophenyl]-acetamide through the di-acetylation of 4-amino-3-nitrophenol. The key to success

lies in using an excess of the acetylating agent and allowing sufficient reaction time under

reflux conditions to ensure both the amino and hydroxyl groups are acetylated. By adhering to

the detailed steps and safety precautions outlined, researchers can confidently prepare this

compound for further application in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b021293?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/CN101066929A/en
https://patents.google.com/patent/CN101066929A/en
https://pdf.benchchem.com/181/An_In_Depth_Technical_Guide_to_N_2_Methyl_5_nitrophenyl_acetamide_Discovery_Synthesis_and_Biological_Implications.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9462018/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10162034/
https://en.wikipedia.org/wiki/4-Nitroaniline
https://www.benchchem.com/product/b021293/docs#synthesis-protocol-for-n-4-acetyloxy-2-nitrophenyl-acetamide
https://www.benchchem.com/product/b021293/docs#synthesis-protocol-for-n-4-acetyloxy-2-nitrophenyl-acetamide
https://www.benchchem.com/product/b021293/docs#synthesis-protocol-for-n-4-acetyloxy-2-nitrophenyl-acetamide
https://www.benchchem.com/product/b021293/docs#synthesis-protocol-for-n-4-acetyloxy-2-nitrophenyl-acetamide
https://www.benchchem.com/product/b021293?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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